Cas no 107585-62-6 (Pongagallone B)

Pongagallone B structure
Pongagallone B structure
Product Name:Pongagallone B
CAS No:107585-62-6
MF:C23H24O6
MW:396.433933283359
CID:173231
Update Time:2024-03-01

Pongagallone B Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-[2,4-dimethoxy-5-(3-methyl-2-butenyl)phenyl]-3-hydroxy-(9CI)
    • PongagalloneB
    • pongagallone-B
    • 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-[2,4-dimethoxy-5-(3-methyl-2-butenyl)phenyl]-3-hydroxy- (9CI)
    • Pongagallone B
    • Inchi: 1S/C23H24O6/c1-14(2)5-6-16-9-17(22(27-4)12-21(16)26-3)19(25)11-18(24)15-7-8-20-23(10-15)29-13-28-20/h5,7-12,24H,6,13H2,1-4H3
    • InChI Key: SLBZGVSJTQHLIP-UHFFFAOYSA-N
    • SMILES: C(C1=CC(C/C=C(/C)\C)=C(OC)C=C1OC)(=O)C=C(C1=CC=C2OCOC2=C1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • XLogP3: 3.433
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